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Compound of Interest

Compound Name: Xylose-d2

Cat. No.: B15142165 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory chemicals is paramount. This document provides essential,

step-by-step guidance for the proper disposal of Xylose-d2, a non-radioactive, deuterated form

of xylose.

While D-(+)-Xylose is classified as a non-hazardous substance, proper disposal protocols are

necessary to maintain a safe laboratory environment and adhere to waste management

regulations. The introduction of deuterium atoms into the xylose molecule does not alter its

fundamental chemical reactivity in a way that would necessitate specialized hazardous waste

procedures beyond those for standard, non-hazardous chemical waste. Deuterium is a stable,

non-radioactive isotope of hydrogen.

Immediate Safety and Handling
Before disposal, ensure that standard laboratory personal protective equipment (PPE) is worn,

including safety glasses, gloves, and a lab coat. In case of a spill, sweep up the solid material

and place it in a sealed container for disposal. Avoid generating dust. The area of the spill

should then be washed thoroughly.

Quantitative Data Summary
The following table summarizes key quantitative data for D-(+)-Xylose, the unlabeled analogue

of Xylose-d2. This information is relevant as the deuteration does not significantly alter these

physical properties.
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Property Value

Molecular Formula C₅H₁₀O₅

Molecular Weight 150.13 g/mol

Melting Point 144-153 °C

Solubility in Water Soluble

Appearance White crystalline powder

Disposal Workflow
The proper disposal of Xylose-d2 follows a clear, logical progression designed to ensure safety

and regulatory compliance. The workflow diagram below illustrates these steps.

Caption: Disposal workflow for Xylose-d2.

Detailed Experimental Protocols
While no "experiments" are performed for disposal, the following detailed protocols outline the

procedural steps for preparing Xylose-d2 for final disposal.

Protocol 1: Packaging of Solid Xylose-d2 Waste

Container Selection: Choose a sturdy, sealable container appropriate for solid waste. The

original product container, if empty, can be reused for this purpose.

Transfer of Waste: Carefully transfer any unused or waste Xylose-d2 powder into the

designated container. Use a spatula or a brush to ensure all residual powder is collected.

Collection of Contaminated Materials: Place any materials that have come into direct contact

with Xylose-d2, such as weighing paper, contaminated gloves, or paper towels, into the

same container.

Sealing: Securely seal the container to prevent any leakage or spillage.

Labeling: Affix a waste label to the container. The label should clearly state:
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"Non-Hazardous Waste"

The chemical name: "Xylose-d2"

The approximate quantity

The date of packaging

The name of the generating laboratory and principal investigator.

Protocol 2: Consultation and Final Disposal

Review Institutional Policies: Access and review your institution's specific guidelines for the

disposal of non-hazardous chemical waste. These are typically available through the

Environmental Health & Safety (EHS) office's website or handbook.

Contact EHS if Necessary: If there is any ambiguity regarding the disposal of a deuterated,

non-hazardous compound, contact your EHS office for clarification. Provide them with the

name of the chemical (Xylose-d2) and confirm its non-hazardous and non-radioactive

nature.

Follow EHS Instructions: Adhere to the final disposal instructions provided by your institution.

This may involve placing the sealed and labeled container in a designated non-hazardous

solid waste accumulation area for collection by waste management personnel. In some

cases, and only with explicit institutional approval, it may be permissible to dispose of it in

the regular solid waste stream.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Xylose-d2, contributing to a secure and environmentally responsible research

environment.

To cite this document: BenchChem. [Proper Disposal of Xylose-d2: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142165#xylose-d2-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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